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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanoic acid

Cat. No.: B032319 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential safety and logistical information for 2-
Bromo-2-methylpropanoic acid, a corrosive solid that requires careful management in a

laboratory setting.

Chemical Identifier:

Name: 2-Bromo-2-methylpropanoic acid

Synonyms: α-Bromoisobutyric acid, 2-Bromo-2-methylpropionic acid[1]

CAS Number: 2052-01-9[1][2]

Immediate Safety Concerns
2-Bromo-2-methylpropanoic acid is classified as a hazardous substance. It is corrosive and

can cause severe skin burns and eye damage upon contact.[2] Ingestion is harmful, and the

substance may cause respiratory irritation.[3]

Primary Hazards:

Skin Corrosion/Irritation: Causes severe burns.[2]

Eye Damage: Risk of serious eye damage.
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Acute Oral Toxicity: Harmful if swallowed.[3]

Respiratory Irritation: May cause irritation to the respiratory system.[3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to mitigate the risks associated with

handling 2-Bromo-2-methylpropanoic acid. The following table summarizes the

recommended PPE.

Exposure Route
Recommended Personal

Protective Equipment

Specifications & Best

Practices

Eye/Face
Safety goggles and a full-face

shield.

Ensure goggles are tight-

sealing. A face shield offers an

additional layer of protection.

[1][4]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene) and

protective clothing.

Select gloves based on the

specific breakthrough time and

permeation rate for this

chemical. Wear a lab coat or

other impervious clothing to

prevent skin contact.[1]

Respiratory
NIOSH/MSHA approved

respirator.

Use a respirator with an

appropriate filter (e.g., for

organic gases and vapors) if

working outside a fume hood,

if dust is generated, or if

irritation is experienced.[1][4]

General
Safety shower and eyewash

station.

Must be readily accessible in

the immediate work area.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of 2-Bromo-2-
methylpropanoic acid.
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1. Preparation:

Before handling, ensure that all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood.[1][3]

Have an emergency plan in place and ensure all personnel are familiar with it.

Locate the nearest safety shower and eyewash station.[1]

2. Handling:

Avoid all personal contact with the chemical, including inhalation of dust or vapors.

When weighing or transferring the solid, minimize the generation of dust.[1]

Use compatible tools and equipment (e.g., avoid strong bases, strong oxidizing agents, and

strong reducing agents).[1]

Keep the container tightly closed when not in use.[1][3]

3. In Case of Exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Skin: Immediately remove all contaminated clothing and wash the affected area with large

amounts of water for at least 15 minutes. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1]

Disposal Plan
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Proper disposal of 2-Bromo-2-methylpropanoic acid and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This material must be disposed of as hazardous waste.

Container Management:

Use designated, properly labeled, and sealed containers for chemical waste.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal Procedure:

All waste disposal must be conducted in accordance with local, state, and federal

regulations.

Contact your institution's environmental health and safety (EHS) office for specific

guidance on disposal procedures.

Contaminated PPE and other materials should also be treated as hazardous waste.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-2-
methylpropanoic acid, from preparation to disposal.
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Safe Handling Workflow for 2-Bromo-2-methylpropanoic Acid
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Caption: Logical workflow for safely handling 2-Bromo-2-methylpropanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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